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Compound of Interest

Compound Name: 3-Bromobenzenesulfonyl chloride

Cat. No.: B1265596

Chemical Identity and Acknowledged
Applications

3-Bromobenzenesulfonyl chloride is an aryl sulfonyl chloride derivative widely utilized in
organic synthesis.[1][2] Its primary role is as a building block in the creation of more complex
molecules. For instance, it is a key reagent in the synthesis of N-sulfonylanthranilic acid
derivatives and potent azacyclic urea-based HIV protease inhibitors.[1][2][3] Understanding its
application is crucial, as the nature of these synthetic reactions often involves conditions or
reagents that can exacerbate its inherent hazards.

Molecular Structure:
e Molecular Formula: CeHaBrClO2S[4][5]
e Molecular Weight: 255.52 g/mol [5][6]

e Synonyms: m-Bromobenzenesulfonyl chloride, 3-Bromobenzene-1-sulfonyl chloride[6][7]

Comprehensive Hazard Analysis and GHS
Classification

3-Bromobenzenesulfonyl chloride is classified as a hazardous chemical under the OSHA
Hazard Communication Standard (29 CFR 1910.1200).[7] The primary danger stems from its
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corrosive nature. The sulfonyl chloride moiety is highly reactive, particularly towards
nucleophiles like water, which is the mechanistic basis for its severe effects on biological
tissues.

GHS Signal Word:Danger[3][5][6][7]

GHS Hazard Pictogram:

e GHSO05: Corrosion[3]

GHS Hazard Statements:

o H314: Causes severe skin burns and eye damage.[3][5][6][7]
o H318: Causes serious eye damage.[6]

e H290: May be corrosive to metals.[8]

Expert Analysis: The H314 warning is paramount. Upon contact with moisture on the skin or in
the eyes, the sulfonyl chloride group hydrolyzes to form 3-bromobenzenesulfonic acid and
hydrochloric acid (HCI). This reaction is exothermic and the localized generation of strong acids
results in immediate and severe chemical burns. The danger is not merely from the parent
compound but from its rapid, corrosive decomposition products.

Physical and Chemical Properties: A Data-Driven
Overview

Understanding the physical state and properties of a chemical is fundamental to its safe
handling. 3-Bromobenzenesulfonyl chloride has a low melting point, meaning it can exist as
either a solid or a liquid near ambient laboratory temperatures.
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Property Value Source(s)
Physical State Liquid or Solid [51[7]
Appearance Light yellow / Clear colorless to P51
yellow

Melting Point 30-33°C/87.8-91.4°F [4171
Boiling Point 90-92°C @ 0.1-0.5 mmHg [1][7]
Density 1.773-1.8 g/mLat 25 °C [11[4]
Molecular Weight 255.52 g/mol [51[6]

Reacts with water. Soluble in
Solubility Chloroform and Ethyl Acetate [2][8]

(Slightly).

Proactive Safety Measures: Handling, Storage, and
Personal Protection

A proactive approach to safety is essential. The following protocols are designed to prevent
exposure and mitigate risk during routine laboratory use.

Handling Protocols

e Ventilation is Key: Always handle 3-bromobenzenesulfonyl chloride within a certified
chemical fume hood to prevent inhalation of vapors or mists.[7] For processes that may
generate dust or aerosols, use a closed system or dedicated local exhaust ventilation.[8][9]

e Avoid All Contact: Do not allow the chemical to come into contact with eyes, skin, or clothing.

[7]

e Moisture Avoidance: This compound is moisture-sensitive.[2][5] Ensure all glassware is dry
and handle under an inert atmosphere (e.g., nitrogen or argon) when possible, especially for
moisture-sensitive reactions.[2][10][11]

Storage Integrity
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Location: Store in a dry, cool, and well-ventilated area designated for corrosive materials.[7]
[10]

Container: Keep containers tightly closed to prevent moisture ingress and contamination.[7]
[10] Store in the original, corrosion-resistant container.[12]

Segregation: Store locked up and segregated from incompatible materials, particularly strong
oxidizing agents and strong bases.[7][8]

Personal Protective Equipment (PPE) - The Last Line of
Defense

Eye/Face Protection: Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or
European Standard EN166 regulations.[7] A face shield should also be worn for splash
protection.[3]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile or butyl rubber) and clothing
to prevent all skin exposure.[7] Contaminated clothing must be removed immediately and
washed before reuse.[5][7]

Respiratory Protection: If ventilation is inadequate or if exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with a suitable cartridge
for acid gases and organic vapors.[7][10]

Emergency Response Protocols

Immediate and correct action following an exposure or spill is critical to minimizing harm.

First-Aid Measures

This protocol outlines the immediate steps upon accidental exposure. The overarching principle

is rapid decontamination and seeking immediate professional medical attention.
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Caption: First-Aid Workflow for 3-Bromobenzenesulfonyl Chloride Exposure.

 Inhalation: If inhaled, remove the victim to fresh air and keep them at rest in a position
comfortable for breathing.[5][7][8] Immediate medical attention is required.[5][7]

» Skin Contact: Immediately take off all contaminated clothing.[5][7][8] Rinse the affected skin
with plenty of water or shower for at least 15 minutes.[7] Immediate medical attention is
required.[5][7]

o Eye Contact: Rinse cautiously with water for several minutes, holding the eyelids open.[5][7]
[8] If present and easy to do, remove contact lenses and continue rinsing.[5][7][8] Immediate
medical attention is required.[5][7][8]

¢ Ingestion: Rinse mouth thoroughly with water.[7][8] DO NOT induce vomiting.[5][7][8]
Ingestion can cause severe damage and perforation of the esophagus or stomach.[7][9] Call
a physician or poison control center immediately.[5][7]

Fire-Fighting and Spill Response

» Extinguishing Media: Use dry chemical, carbon dioxide (CO:z), or chemical foam. Do not use
water, as it reacts with the substance to liberate toxic gas.[10]
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e Hazardous Combustion Products: Fire may produce carbon monoxide (CO), carbon dioxide
(CO2), sulfur oxides, hydrogen halides (HBr), and hydrogen chloride gas.[7][8]

» Firefighter Protection: Firefighters must wear self-contained breathing apparatus (SCBA) and
full protective gear.[7]

» Accidental Release: In case of a spill, ensure adequate ventilation and wear full PPE.[7]
Sweep up the solid material and place it into a suitable, labeled container for disposal.[7]
Avoid generating dust and prevent it from entering drains.

Chemical Stability and Reactivity Profile

e Reactivity: The compound is not known to have hazardous reactions under normal
processing, but it decomposes in contact with water, liberating toxic gases.[7][8]

» Chemical Stability: Stable under recommended storage conditions, but it is moisture-
sensitive.[5][8]

» Conditions to Avoid: Exposure to moist air or water is the primary condition to avoid.[5][7]
¢ Incompatible Materials: Avoid strong oxidizing agents and strong bases.[7][8]

o Hazardous Decomposition: As mentioned, decomposition can produce toxic and corrosive
gases like HCI, HBr, and sulfur oxides.[7][8]

Toxicological and Ecological Information

» Acute Toxicity: No acute toxicity information is available for this specific product.[7] However,
its corrosive properties imply that it is harmful by all routes of exposure.[7] The toxicological
properties have not been fully investigated.[9]

» Ecological Information: There is no specific data available regarding the environmental
impact. It is advised to prevent the chemical from entering the environment.[10][11]

Disposal and Transportation

o Disposal: Waste must be disposed of in accordance with local, regional, and national
hazardous waste regulations.[7] Chemical waste generators must determine whether a

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2389_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2389_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11507~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:10:46~~3-Bromobenzenesulfonyl%20chloride~~
https://www.tcichemicals.com/BE/en/sds/B2389_EU_6N.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11507~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2016:10:46~~3-Bromobenzenesulfonyl%20chloride~~
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2389_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.tcichemicals.com/BE/en/sds/B2389_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC148760250&productDescription=4-BROMOBENZENESULFONYL+C+25GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA13645&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AC306440010&productDescription=2-BROMOBENZENESULFONYL+C+1GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1150714&productDescription=3-BRMOBNZENESULFONYL+CLRID+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265596?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

discarded chemical is classified as hazardous waste.[7]

Transportation (DOT):

o UN Number: UN3261[7]

o Proper Shipping Name: CORROSIVE SOLID, ACIDIC, ORGANIC, N.O.S. (3-
Bromobenzenesulfonyl chloride)[7]

o Hazard Class: 8[7]

o Packing Group: lI[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [3-Bromobenzenesulfonyl chloride safety data sheet].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1265596#3-bromobenzenesulfonyl-chloride-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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